Cas no 61482-29-9 (Ethanimidothioic acid, N-methoxy-, methyl ester)

Ethanimidothioic acid, N-methoxy-, methyl ester structure
61482-29-9 structure
Product Name:Ethanimidothioic acid, N-methoxy-, methyl ester
CAS No:61482-29-9
MF:C4H9NOS
MW:119.185359716415
CID:477769
PubChem ID:71395432
Update Time:2025-04-19

Ethanimidothioic acid, N-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethanimidothioic acid, N-methoxy-, methyl ester
    • methyl N-methoxyethanimidothioate
    • DTXSID90817048
    • 61482-29-9
    • Inchi: 1S/C4H9NOS/c1-4(7-3)5-6-2/h1-3H3
    • InChI Key: QBODYUIZBWXQAD-UHFFFAOYSA-N
    • SMILES: S(C)C(C)=NOC

Computed Properties

  • Exact Mass: 119.04057
  • Monoisotopic Mass: 119.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 72.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 21.59
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